Cas no 122833-69-6 (1,4-Benzodioxin-2-methanol, acetate)

• Product Name: 1,4-Benzodioxin-2-methanol, acetate
• CAS No: 122833-69-6
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1215564
• PubChem ID: 71340067
• Update Time: 2025-04-20

1,4-Benzodioxin-2-methanol, acetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-methanol, acetate
• acetic acid,1,4-benzodioxin-3-ylmethanol
• DTXSID40767347
• Acetic acid--(1,4-benzodioxin-2-yl)methanol (1/1)
• 122833-69-6

• Inchi： 1S/C9H8O3.C2H4O2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7;1-2(3)4/h1-4,6,10H,5H2;1H3,(H,3,4)
• InChI Key： NDBOOQJVBPLDKN-UHFFFAOYSA-N
• SMILES： O1C(CO)=COC2C=CC=CC1=2.OC(C)=O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų